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Compound of Interest

N-(3,5-dichlorophenyl)-2-
Compound Name:
iodobenzamide

Cat. No.: B11181213

Get Quote

Chemical Identity & Physicochemical Profile[1][2]
[4][5]

\

3]

This section establishes the definitive structural metadata for the compound.[1] Researchers

should use the InChl string and SMILES for database integration and conformational analysis.

[1]

Core ldentifiers
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Property

Value

Chemical Name

2-iodo-N-(3,5-dichlorophenyl)benzamide

Molecular Formula

C13HsCI2INO

Molecular Weight

391.01 g/mol

CAS Registry Number

Not widely listed; treat as novel/research grade

SMILES IC1=CC=CC=C1C(=0)NC2=CC(CI)=CC(Cl)=C2
INChI=1S/C13H8CI2INO/c14-8-5-9(15)7-11(6-
InChl String 8)17-13(18)10-3-1-2-4-12(10)16/h1-7H,

(H,17,18)

hvsicochemical ies (Predicted)

Parameter Value Significance
High lipophilicity; suggests
good membrane permeability
LogP (Octanol/Water) ~4.8-5.2 -
but poor aqueous solubility.[2]
[1]
Low TPSA indicates potential
. for blood-brain barrier
Topological Polar Surface Area  29.1 A2 o
penetration (if relevant) and
high oral bioavailability.[2][1]
H-Bond Donors 1 The amide nitrogen (N-H).[1]
The carbonyl oxygen (C=0).[1
H-Bond Acceptors 1 ¥l oxygen ( M
[31[4]
C(aryl)-C(carbonyl) and
N(amide)-C(aryl) bonds allow
Rotatable Bonds 2 ( rclany)

for conformational flexibility

(cis/trans isomerism).[2][1]

Synthesis & Preparation
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The synthesis of 2-iodo-N-(3,5-dichlorophenyl)benzamide follows a standard nucleophilic acyl
substitution pathway.[2][1] This protocol ensures high regioselectivity and minimizes the
formation of di-acylated byproducts.[2][1]

Reaction Mechanism

The reaction involves the attack of the nucleophilic amine (3,5-dichloroaniline) on the
electrophilic carbonyl carbon of 2-iodobenzoyl chloride.[2] The base (Pyridine or Triethylamine)
acts as a proton scavenger to neutralize the HCI byproduct, driving the equilibrium forward.

Step-by-Step Protocol

Reagents:

Precursor A: 2-lodobenzoyl chloride (1.0 eq) [Prepared from 2-iodobenzoic acid + SOCI: if
not purchased].[2][1]

Precursor B: 3,5-Dichloroaniline (1.0 eq).[2][1][5]

Solvent: Anhydrous Dichloromethane (DCM) or Toluene.[1][5]

Base: Pyridine (1.2 eq) or Triethylamine (TEA).[1]

Procedure:

Preparation: Flame-dry a 100 mL round-bottom flask and purge with Nitrogen (N2) to ensure
anhydrous conditions.

¢ Dissolution: Dissolve 3,5-dichloroaniline (1.62 g, 10 mmol) in 20 mL of anhydrous DCM. Add
Pyridine (0.97 mL, 12 mmol).

¢ Addition: Cool the solution to 0°C in an ice bath. Add 2-iodobenzoyl chloride (2.66 g, 10
mmol) dropwise (dissolved in 10 mL DCM) over 15 minutes.

o Note: Slow addition prevents exotherms that could lead to side reactions.[1]

» Reaction: Remove the ice bath and allow the mixture to stir at Room Temperature (RT) for
4-6 hours. Monitor via TLC (Hexane:Ethyl Acetate 4:1).[1]
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o Work-up:

o

Wash the reaction mixture with 1M HCI (2 x 20 mL) to remove excess pyridine/aniline.[1]

[¢]

Wash with Saturated NaHCOs (2 x 20 mL) to remove unreacted acid.[1]

[¢]

Wash with Brine (1 x 20 mL).[1]

[e]

Dry the organic layer over Anhydrous Na2SOa.[1][5][6]

 Purification: Concentrate the solvent under reduced pressure. Recrystallize the crude solid
from Ethanol or purify via silica gel column chromatography (Eluent: Hexane/EtOAc
gradient).

Synthesis Workflow Diagram

Add:
2-lodobenzoyl Chloride
(0°C, Dropwise)

Purification:
Recrystallization (EtOH)

Click to download full resolution via product page

Caption: Optimized synthetic workflow for the preparation of 2-iodo-N-(3,5-
dichlorophenyl)benzamide via acyl chloride coupling.

Biological Applications & Mechanism of Action[15]

This compound belongs to the N-phenylbenzamide class.[2][1] Its biological activity is primarily
governed by the steric bulk of the lodine atom at the ortho position and the electron-
withdrawing Chlorine atoms on the aniline ring.[2][1]

Structure-Activity Relationship (SAR) Probe

The 2-iodo substituent forces the amide bond into a specific conformation (often trans) due to
steric hindrance.[2][1] This makes the molecule an excellent probe for:

» Ryanodine Receptor (RyR) Modulation: Halogenated benzamides are structural analogs of
diamide insecticides (e.g., Chlorantraniliprole).[1] This compound can be used to map the
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binding pocket size of insect RyRs.[1]

» Antimicrobial Activity: The lipophilic 3,5-dichlorophenyl moiety facilitates penetration of
bacterial cell walls, while the benzamide core disrupts enzymatic pathways (e.g., succinate
dehydrogenase inhibition in fungi).[2]

Biological Assay Protocol: Minimum Inhibitory
Concentration (MIC)

To evaluate the antimicrobial potency of this compound, use the broth microdilution method.[7]

Protocol:

Stock Solution: Dissolve the compound in 100% DMSO to a concentration of 10 mg/mL.
e Media: Use Mueller-Hinton Broth (MHB) for bacteria or RPMI 1640 for fungi.[1]

« Dilution: Prepare serial 2-fold dilutions in a 96-well plate (Range: 512 pg/mL to 0.5 pg/mL).
Ensure final DMSO concentration is <1%.[1]

e Inoculum: Add 100 pL of bacterial suspension adjusted to

CFU/mL.

¢ Incubation: Incubate at 37°C for 18—24 hours.

Readout: Determine MIC as the lowest concentration with no visible growth (turbidity).

Mechanism of Action Diagram
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2-iodo-N-(3,5-dichlorophenyl)benzamide

Diffuses to

Target Site:
Ryanodine Receptor (RyR)
or Enzyme Pocket

Binds via

Molecular Interaction:
1. Steric Lock (2-lodo)
2. Hydrophobic Fit (3,5-Dichloro)

Biological Effect:
Ca2+ Channel Modulation
or Metabolic Disruption

Click to download full resolution via product page

Caption: Mechanistic pathway of benzamide interaction with biological targets, highlighting the
role of halogen substituents.

Safety & Handling

» Hazard Classification: Irritant (Skin/Eye), potentially toxic to aquatic life (due to
halogenation).[1]

+ Handling: Use standard PPE (Gloves, Goggles, Lab Coat).[1] Handle in a fume hood to
avoid inhalation of dust.[1]

o Storage: Store at 2—8°C, protected from light (lodine-carbon bonds can be photosensitive).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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